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Compound of Interest

Compound Name: Chlormadinone-d6

Cat. No.: B12412150 Get Quote

Technical Guide: Chlormadinone-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chlormadinone-d6, a deuterated

derivative of Chlormadinone. This document outlines its chemical properties, and in the full

scope, would include experimental protocols and biological pathways.

Core Chemical Data
Deuterated forms of Chlormadinone are primarily utilized as internal standards in quantitative

analytical methods, such as mass spectrometry, to ensure accuracy and precision. It is crucial

to distinguish between Chlormadinone-d6 and its acetate ester, Chlormadinone-d6 Acetate,

as their chemical properties differ.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Chlormadinone-d6 Not Available C₂₁H₂₁D₆ClO₃ 368.93[1][2]

Chlormadinone-d6

Acetate
2376035-88-8 C₂₃H₂₃D₆ClO₄ 410.96[3]
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While specific experimental protocols are highly dependent on the research context, the

following outlines a general workflow for the use of Chlormadinone-d6 as an internal standard

in a quantitative analysis of Chlormadinone in a biological matrix.

Workflow for Quantitative Analysis using LC-MS/MS
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Caption: Workflow for the quantitative analysis of Chlormadinone using Chlormadinone-d6 as

an internal standard.

Signaling Pathways
Chlormadinone acetate, the active form, is a progestin and antiandrogen. Its mechanism of

action is primarily through its interaction with steroid hormone receptors, specifically the

progesterone receptor (PR) and the androgen receptor (AR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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